Cas no 1806953-24-1 (Ethyl 5-cyano-2-(difluoromethyl)-4-methoxypyridine-3-acetate)

• Product Name: Ethyl 5-cyano-2-(difluoromethyl)-4-methoxypyridine-3-acetate
• CAS No: 1806953-24-1
• MF: C₁₂H₁₂F₂N₂O₃
• MW: 270.232089996338
• CID: 4877741
• Update Time: 2025-10-29

Ethyl 5-cyano-2-(difluoromethyl)-4-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-(difluoromethyl)-4-methoxypyridine-3-acetate

• Inchi： 1S/C12H12F2N2O3/c1-3-19-9(17)4-8-10(12(13)14)16-6-7(5-15)11(8)18-2/h6,12H,3-4H2,1-2H3
• InChI Key： ZEHPOCPJNNNIFA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(C#N)=CN=1)OC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 5-cyano-2-(difluoromethyl)-4-methoxypyridine-3-acetate

Ethyl 5-cyano-2-(difluoromethyl)-4-methoxypyridine-3-acetate: A Comprehensive Overview

Ethyl 5-cyano-2-(difluoromethyl)-4-methoxypyridine-3-acetate (CAS No. 1806953-24-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its 5-cyano, 2-(difluoromethyl), and 4-methoxy substituents contribute to its versatile reactivity, making it a valuable building block in medicinal chemistry.

The growing interest in pyridine derivatives like Ethyl 5-cyano-2-(difluoromethyl)-4-methoxypyridine-3-acetate is driven by their potential applications in drug discovery. Researchers are increasingly exploring such compounds for their ability to modulate biological targets, particularly in the development of kinase inhibitors and antiviral agents. The presence of the difluoromethyl group enhances metabolic stability, a property highly sought after in modern pharmaceutical design.

From a synthetic chemistry perspective, CAS 1806953-24-1 represents an interesting case study in heterocyclic chemistry. The compound's structure allows for various modifications, enabling chemists to create diverse molecular architectures. Recent publications have highlighted its utility in palladium-catalyzed cross-coupling reactions, a hot topic in contemporary organic synthesis. This aligns with the current industry focus on developing more efficient and sustainable synthetic methodologies.

The agrochemical sector has also shown interest in Ethyl 5-cyano-2-(difluoromethyl)-4-methoxypyridine-3-acetate, particularly for its potential as a precursor to novel crop protection agents. The difluoromethylpyridine moiety is known to confer favorable properties to pesticides, including improved bioavailability and environmental persistence. This connection to sustainable agriculture makes the compound relevant to current discussions about green chemistry and precision farming technologies.

Analytical characterization of 1806953-24-1 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. The compound's distinct spectral features, particularly the signals from its cyano group and difluoromethyl moiety, provide clear fingerprints for quality control purposes. These analytical aspects are crucial for researchers who frequently search for compound characterization data and spectral interpretation guidance.

Market trends indicate growing demand for specialized intermediates like Ethyl 5-cyano-2-(difluoromethyl)-4-methoxypyridine-3-acetate, particularly from contract research organizations and pharmaceutical developers. The compound's CAS number 1806953-24-1 has appeared in numerous patent applications, reflecting its importance in intellectual property related to small molecule therapeutics. This commercial relevance makes it a subject of interest for professionals tracking pharmaceutical intermediates market dynamics.

From a safety perspective, proper handling of 5-cyano-2-(difluoromethyl)-4-methoxypyridine derivatives requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers appreciate detailed information about compound storage conditions and handling procedures, which are common search queries in this field. The compound's stability profile makes it suitable for various experimental conditions, contributing to its popularity in research settings.

The future outlook for Ethyl 5-cyano-2-(difluoromethyl)-4-methoxypyridine-3-acetate appears promising, with potential applications emerging in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These cutting-edge research areas, which have gained tremendous attention in recent years, often utilize specialized pyridine derivatives as key components. The compound's modular structure positions it well for such innovative applications in targeted protein degradation strategies.

For synthetic chemists working with CAS 1806953-24-1, recent literature has described optimized routes for its preparation, addressing common challenges in regioselective functionalization of pyridine rings. These methodological advances respond to the research community's ongoing need for efficient synthetic protocols and scalable production methods, topics that consistently rank high in academic search queries.

In conclusion, Ethyl 5-cyano-2-(difluoromethyl)-4-methoxypyridine-3-acetate represents a versatile and valuable compound in modern chemical research. Its unique structural features and broad applicability across pharmaceutical and agrochemical domains ensure its continued relevance. As research into fluorinated heterocycles and functionalized pyridines advances, this compound will likely play an increasingly important role in the development of next-generation bioactive molecules.